
A Comparative Guide to the Efficacy of
Methylurea-Based Fertilizers and Urea

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methylurea

Cat. No.: B154334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of methylurea-based

fertilizers and conventional urea, supported by experimental data. The information is intended

to assist researchers and agricultural scientists in making informed decisions regarding

nitrogen fertilizer selection for enhanced crop production and environmental sustainability.

Introduction
Nitrogen is an essential nutrient for plant growth and a key determinant of crop yield. Urea has

long been the most widely used nitrogen fertilizer due to its high nitrogen content and relatively

low cost. However, its rapid hydrolysis in soil can lead to significant nitrogen losses through

ammonia volatilization and nitrate leaching, contributing to environmental pollution and reduced

nitrogen use efficiency.

Methylurea-based fertilizers, a type of slow-release fertilizer produced by the condensation

reaction of urea and formaldehyde, have emerged as a promising alternative. These fertilizers

are designed to release nitrogen gradually, synchronizing with the nutrient uptake pattern of

crops. This controlled-release mechanism has the potential to enhance nutrient utilization,

improve crop yields, and minimize adverse environmental impacts. This guide presents a

detailed comparison of the efficacy of methylurea-based fertilizers and urea, focusing on crop

yield, nitrogen loss, and the underlying mechanisms.
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Data Presentation: Quantitative Comparison
The following tables summarize quantitative data from various studies comparing the

performance of methylurea-based fertilizers (specifically urea-formaldehyde) and urea.

Table 1: Comparison of Crop Yield

Crop
Fertilizer
Treatment

Application
Rate

Yield Increase
Compared to
Urea

Reference

Winter Wheat

70% Urea-

Formaldehyde,

30% Urea

Not Specified 11.4% [1]

Parsley
Methylene Urea

(Nitro 37 SRN)
3.4 kg N/Ha

39% (first

cutting), 46%

(second cutting)

[2]

Table 2: Comparison of Nitrogen Use Efficiency and Environmental Impact

Parameter
Methylurea-Based
Fertilizer (Urea-
Formaldehyde)

Urea Reference

Nitrogen Loss

(Leaching &

Volatilization)

Up to 50% reduction Baseline [3]

Nitrogen Agronomy

Efficiency (Winter

Wheat)

44.7% higher Baseline [1]

Grain N Uptake Ability

(Winter Wheat)
11.8% higher Baseline [1]

Ammonia

Volatilization
Lower Higher [3]

Nitrate Leaching Lower Higher [1][3]
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Experimental Protocols
This section details the methodologies for the key experiments cited in this guide, providing a

framework for understanding how the comparative data were obtained.

Crop Yield and Nitrogen Use Efficiency in Winter Wheat
Experimental Design: A field experiment was conducted to investigate the effects of different

ratios of urea-formaldehyde (UF) and urea on the yield and nitrogen use efficiency of winter

wheat.

Treatments: The treatments included a no-nitrogen fertilizer control (CK), 100% urea (CCF),

and various mixing ratios of UF and urea, with the 70% UF treatment showing the most

significant results.

Application: Fertilizers were applied as a single dose.

Data Collection:

Yield: Wheat yield was measured at the end of the growing season.

Nitrogen Uptake: Grain nitrogen uptake ability was determined by analyzing the nitrogen

content of the grain.

Nitrogen Agronomy Efficiency: This was calculated to assess the efficiency of the applied

nitrogen in increasing crop yield.

Soil Nitrate Nitrogen: Soil samples were collected from 0-90 cm depths to monitor the

nitrate nitrogen content throughout the wheat growth period.[1]

Ammonia Volatilization Measurement
Methodology: Ammonia volatilization is typically measured using a closed-chamber method.

Procedure:

Fertilizer is applied to the soil surface within a sealed chamber.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://zwzz.chinacrops.org/EN/10.16035/j.issn.1001-7283.2017.03.020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A vial containing an acid solution (e.g., sulfuric acid) is placed inside the chamber to trap

the volatilized ammonia.

Air is continuously drawn through the chamber, and the trapped ammonia is quantified at

specific time intervals.

The amount of ammonia captured is determined by titration or other analytical methods.

Key Parameters Measured: The rate of ammonia loss over time is calculated and expressed

as a percentage of the total nitrogen applied.

Nitrogen Leaching Assessment
Methodology: Soil column leaching studies are commonly used to evaluate the potential for

nitrate leaching.

Procedure:

Intact soil cores are collected from the field and placed in columns.

The respective fertilizers (methylurea-based and urea) are applied to the surface of the

soil columns.

Simulated rainfall or irrigation is applied to the top of the columns.

The leachate (water that passes through the soil column) is collected at the bottom.

The concentration of nitrate-nitrogen in the leachate is analyzed using methods such as

ion chromatography.

Key Parameters Measured: The total amount of nitrate-nitrogen leached from the soil column

is quantified and compared between the different fertilizer treatments.

Mandatory Visualization
Signaling Pathways and Experimental Workflows
The following diagrams, created using Graphviz (DOT language), illustrate key processes

related to fertilizer efficacy and experimental design.
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Caption: Plant Nitrogen Uptake and Metabolism Pathway.
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Caption: Experimental Workflow for Fertilizer Comparison.

Conclusion
The experimental data presented in this guide indicate that methylurea-based fertilizers offer

significant advantages over conventional urea in terms of both crop yield and environmental

impact. The slow-release properties of methylurea lead to improved nitrogen use efficiency, as

evidenced by higher crop yields and increased nitrogen uptake in winter wheat.[1] Furthermore,

the controlled release of nitrogen from methylurea-based fertilizers can reduce nitrogen losses

to the environment through ammonia volatilization and nitrate leaching by up to 50%.[3]
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While the initial cost of methylurea-based fertilizers may be higher than that of urea, the long-

term benefits of improved soil health, reduced environmental pollution, and potentially higher

and more stable crop yields make them a compelling option for sustainable agriculture. Further

research across a wider range of crops and environmental conditions will continue to elucidate

the full potential of these advanced fertilizers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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